
Methyl 2,3-dimethylbenzoate molecular structure
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B156646 Get Quote

An In-depth Technical Guide to Methyl 2,3-
dimethylbenzoate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 2,3-dimethylbenzoate is an aromatic ester that serves as a valuable intermediate in

organic synthesis. This document provides a comprehensive overview of its molecular

structure, chemical formula, and physicochemical properties. It details an experimental protocol

for its synthesis and discusses its application as a precursor in the preparation of biologically

active molecules, including those with potential therapeutic applications in the management of

neurological disorders. Spectroscopic data, including nuclear magnetic resonance (NMR), is

presented to aid in its characterization.

Molecular Structure and Properties
Methyl 2,3-dimethylbenzoate is a derivative of benzoic acid with the chemical formula

C₁₀H₁₂O₂.[1][2] Its structure features a benzene ring substituted with a methyl ester group at

position 1, and two methyl groups at positions 2 and 3.
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Table 1: Chemical Identifiers and Molecular Properties

Identifier Value Reference

IUPAC Name methyl 2,3-dimethylbenzoate [2]

CAS Number 15012-36-9 [2]

Molecular Formula C₁₀H₁₂O₂ [1][2]

Molecular Weight 164.20 g/mol [1][2]

InChIKey
RQTXEJYGOHZSIW-

UHFFFAOYSA-N
[2]

Table 2: Physicochemical Properties

Property Value Reference

Density 1.027 g/cm³

Boiling Point 233.9 °C at 760 mmHg

Flash Point 101.4 °C

Vapor Pressure 0.0544 mmHg at 25 °C

Refractive Index 1.508

Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2_3-dimethylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2_3-dimethylbenzoate
https://www.researchgate.net/figure/Experimental-1-H-and-13-C-NMR-spectra-with-respect-to-TMS-and-in-DMSO-solution_fig4_234086035
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2_3-dimethylbenzoate
https://www.researchgate.net/figure/Experimental-1-H-and-13-C-NMR-spectra-with-respect-to-TMS-and-in-DMSO-solution_fig4_234086035
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2_3-dimethylbenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2_3-dimethylbenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic analysis is crucial for the verification of the identity and purity of Methyl 2,3-
dimethylbenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR): The ¹H NMR spectrum of Methyl 2,3-dimethylbenzoate is expected

to show distinct signals for the aromatic protons and the protons of the three methyl groups.

The aromatic protons will appear as a multiplet in the downfield region, while the methyl

ester protons will be a singlet, and the two aromatic methyl groups will also present as

singlets, with their chemical shifts influenced by their positions on the benzene ring.

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum will display signals for each of the ten

carbon atoms in the molecule. The carbonyl carbon of the ester group will be the most

downfield signal. The aromatic carbons will appear in the typical aromatic region, and the

carbons of the three methyl groups will be observed in the upfield region.

Mass Spectrometry (MS)
Mass spectrometry of Methyl 2,3-dimethylbenzoate shows a molecular ion peak

corresponding to its molecular weight.

Table 3: Mass Spectrometry Data

m/z (Top Peak) m/z (2nd Highest) m/z (3rd Highest) Reference

133 132 105 [2]

Synthesis of Methyl 2,3-dimethylbenzoate
A common method for the synthesis of Methyl 2,3-dimethylbenzoate is the Fischer

esterification of 2,3-dimethylbenzoic acid with methanol in the presence of an acid catalyst. An

alternative high-yield protocol utilizes thionyl chloride.

Experimental Protocol: Esterification of 2,3-
dimethylbenzoic acid
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This protocol describes the synthesis of Methyl 2,3-dimethylbenzoate from 2,3-

dimethylbenzoic acid and methanol using thionyl chloride.

Materials:

2,3-dimethylbenzoic acid

Methanol (MeOH)

Thionyl chloride (SOCl₂)

Procedure:

In a reaction vessel, dissolve 2,3-dimethylbenzoic acid (50.2 g, 0.33 mol) in methanol (1 L).

Slowly add thionyl chloride (62 mL, 0.83 mol) dropwise to the solution. Caution should be

exercised to control the exothermic reaction.

Heat the reaction mixture to reflux and stir overnight.

After cooling to room temperature, remove the solvent by distillation under reduced pressure.

The resulting product is Methyl 2,3-dimethylbenzoate, which can be obtained as a yellow

liquid with a high yield (e.g., 53.3 g, 98% yield).
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Synthesis Workflow of Methyl 2,3-dimethylbenzoate
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Application in Drug Development Intermediate Synthesis

Methyl 2,3-dimethylbenzoate

Multi-step Chemical Transformation

Precursor

Aminoalkylbenzoic Acid Derivatives

Yields

Treatment of Neurodegenerative Disorders

Potential Use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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